Cas no 76965-69-0 (5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl-)

• Product name: 5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl-
• CAS No: 76965-69-0
• MF: C₁₀H₁₈O₂
• MW: 170.24872
• CID: 536962
• PubChem ID: 13146923

5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 3-hydroxy-3,4,4,5-tetramethyl-
• 3-hydroxy-3,4,4,5-tetramethylhex-5-en-2-one
• 76965-69-0
• DTXSID50521896

• Inchi： InChI=1S/C10H18O2/c1-7(2)9(4,5)10(6,12)8(3)11/h12H,1H2,2-6H3
• InChI Key： YTHVGXSJWQNFQW-UHFFFAOYSA-N
• SMILES： CC(=C)C(C)(C)C(C)(C(=O)C)O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 37.3